Cas no 886941-66-8 (N-(4-ethoxy-1,3-benzothiazol-2-yl)-3-(4-fluorobenzenesulfonyl)-N-(pyridin-2-yl)methylpropanamide)

• Product Name: N-(4-ethoxy-1,3-benzothiazol-2-yl)-3-(4-fluorobenzenesulfonyl)-N-(pyridin-2-yl)methylpropanamide
• CAS No: 886941-66-8
• MF: C₂₄H₂₂FN₃O₄S₂
• MW: 499.577586650848
• CID: 5477988
• Update Time: 2025-07-01

N-(4-ethoxy-1,3-benzothiazol-2-yl)-3-(4-fluorobenzenesulfonyl)-N-(pyridin-2-yl)methylpropanamide Chemical and Physical Properties

Names and Identifiers

• Propanamide, N-(4-ethoxy-2-benzothiazolyl)-3-[(4-fluorophenyl)sulfonyl]-N-(2-pyridinylmethyl)-
• N-(4-ethoxy-1,3-benzothiazol-2-yl)-3-(4-fluorobenzenesulfonyl)-N-(pyridin-2-yl)methylpropanamide

• Inchi： 1S/C24H22FN3O4S2/c1-2-32-20-7-5-8-21-23(20)27-24(33-21)28(16-18-6-3-4-14-26-18)22(29)13-15-34(30,31)19-11-9-17(25)10-12-19/h3-12,14H,2,13,15-16H2,1H3
• InChI Key： XFCYFUCNXISMQB-UHFFFAOYSA-N
• SMILES： C(N(C1=NC2=C(OCC)C=CC=C2S1)CC1=NC=CC=C1)(=O)CCS(C1=CC=C(F)C=C1)(=O)=O

Additional information on N-(4-ethoxy-1,3-benzothiazol-2-yl)-3-(4-fluorobenzenesulfonyl)-N-(pyridin-2-yl)methylpropanamide

Recent Advances in the Study of N-(4-ethoxy-1,3-benzothiazol-2-yl)-3-(4-fluorobenzenesulfonyl)-N-(pyridin-2-yl)methylpropanamide (CAS: 886941-66-8)

The compound N-(4-ethoxy-1,3-benzothiazol-2-yl)-3-(4-fluorobenzenesulfonyl)-N-(pyridin-2-yl)methylpropanamide (CAS: 886941-66-8) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This molecule, characterized by its unique benzothiazole and fluorobenzenesulfonyl moieties, has been the subject of several studies aimed at elucidating its pharmacological properties and mechanisms of action.

Recent research has focused on the synthesis and optimization of this compound to enhance its bioavailability and target specificity. Studies have demonstrated that the incorporation of the 4-ethoxy group on the benzothiazole ring and the 4-fluorobenzenesulfonyl moiety significantly influences the compound's binding affinity to specific protein targets, particularly those involved in inflammatory and oncogenic pathways. These structural features are believed to contribute to the compound's stability and efficacy in biological systems.

In vitro and in vivo studies have revealed that N-(4-ethoxy-1,3-benzothiazol-2-yl)-3-(4-fluorobenzenesulfonyl)-N-(pyridin-2-yl)methylpropanamide exhibits promising activity as a modulator of key signaling pathways, including the NF-κB and MAPK cascades. These pathways are critically involved in the regulation of immune responses and cell proliferation, making the compound a potential candidate for the development of novel anti-inflammatory and anti-cancer therapies. Preliminary data suggest that the compound can effectively inhibit the production of pro-inflammatory cytokines and induce apoptosis in certain cancer cell lines.

Further investigations into the pharmacokinetic profile of this compound have highlighted its favorable absorption and distribution properties. The presence of the pyridin-2-ylmethyl group has been shown to enhance the compound's ability to cross cell membranes, thereby improving its therapeutic potential. However, challenges remain in optimizing its metabolic stability and minimizing off-target effects, which are currently being addressed through structural modifications and formulation strategies.

The latest findings also underscore the compound's potential as a lead molecule for the development of multi-targeted therapies. Its ability to interact with multiple protein targets simultaneously offers a unique advantage in treating complex diseases such as cancer and chronic inflammatory conditions. Researchers are now exploring combination therapies involving this compound to enhance its efficacy and reduce the likelihood of drug resistance.

In conclusion, N-(4-ethoxy-1,3-benzothiazol-2-yl)-3-(4-fluorobenzenesulfonyl)-N-(pyridin-2-yl)methylpropanamide represents a promising candidate for further drug development. Ongoing studies are expected to provide deeper insights into its mechanisms of action and therapeutic potential, paving the way for its eventual clinical application. The compound's unique structural features and biological activities make it a valuable addition to the arsenal of chemical tools available for biomedical research and drug discovery.